Cas no 2828445-91-4 (2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2828445-91-4
• MF: C₁₄H₂₁BO₃S
• MW: 280.19
• CID: 5140965
• PubChem ID: 164890690
• Update Time: 2025-05-19

2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(ethanesulfinyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• F73444
• 2828445-91-4

• Inchi： 1S/C14H21BO3S/c1-6-19(16)12-9-7-11(8-10-12)15-17-13(2,3)14(4,5)18-15/h7-10H,6H2,1-5H3
• InChI Key： ZXYUZCQRQFXLFG-UHFFFAOYSA-N
• SMILES： C1=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1S(=O)CC

Computed Properties

• Exact Mass: 280.1304459g/mol
• Monoisotopic Mass: 280.1304459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2828445-91-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of boronic acid derivatives, particularly 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2828445-91-4), as versatile intermediates in drug discovery and development. This compound, characterized by its unique dioxaborolane scaffold and ethylsulfinyl moiety, has garnered attention for its potential applications in targeted therapies, proteasome inhibition, and as a key building block in Suzuki-Miyaura cross-coupling reactions. The following brief synthesizes the latest research findings and explores the compound's pharmacological and synthetic utility.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the development of novel proteasome inhibitors. The research demonstrated that the ethylsulfinyl group enhances binding affinity to the proteasome's β5 subunit, while the dioxaborolane ring stabilizes the inhibitor-enzyme complex. In vitro assays revealed IC50 values in the low nanomolar range, suggesting high potency against multiple myeloma cell lines. These findings position the compound as a promising candidate for further preclinical evaluation.

In the realm of synthetic chemistry, a breakthrough was reported in Angewandte Chemie (2024), where researchers utilized this boronic ester as a linchpin for constructing biaryl scaffolds via a novel water-tolerant coupling protocol. The ethylsulfinyl moiety was found to facilitate oxidative addition in palladium-catalyzed reactions, enabling the synthesis of previously inaccessible heterocyclic systems. This methodology expands the toolbox for creating structurally diverse pharmaceuticals, particularly in the kinase inhibitor space.

Pharmacokinetic studies of derivatives containing the 2828445-91-4 core structure have yielded encouraging results. A recent ADMET profiling study (Bioorganic & Medicinal Chemistry Letters, 2024) indicated improved metabolic stability compared to analogous phenylboronic acids, with hepatic microsomal half-lives exceeding 120 minutes across multiple species. The sulfoxide functionality appears to mitigate rapid glucuronidation, a common limitation of boronic acid-containing drugs. These properties address critical challenges in developing orally bioavailable boron-based therapeutics.

Emerging applications in targeted protein degradation were highlighted at the 2024 ACS Spring Meeting. Researchers designed bifunctional molecules incorporating 2-(4-(Ethylsulfinyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as warheads for cereblon-mediated degradation of oncogenic proteins. Preliminary data showed selective degradation of BRD4 at concentrations as low as 10 nM, with the sulfinyl group contributing to improved cell permeability and target engagement. This approach may open new avenues for addressing undruggable targets in oncology.

Ongoing challenges include optimizing the compound's aqueous solubility and investigating potential off-target effects mediated by the reactive boronic ester. Current research efforts (as per ClinicalTrials.gov updates) are exploring prodrug strategies to enhance delivery to solid tumors while maintaining the compound's unique mechanism of action. The convergence of synthetic accessibility and biological activity makes 2828445-91-4 a compelling subject for multidisciplinary research at the chemistry-biology interface.